Cas no 104516-56-5 (4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one)

4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one structure
104516-56-5 structure
Product Name:4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one
CAS No:104516-56-5
MF:C10H9NO2
MW:175.183962583542
CID:1143883
PubChem ID:135574471
Update Time:2025-04-20

4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one
    • 4-(5-methyl-3-isoxazolyl)Phenol
    • DA-22411
    • SCHEMBL9409756
    • GFMDXDJEIFOOOD-UHFFFAOYSA-N
    • 4-(5-methylisoxazol-3-yl)phenol
    • DTXSID60545048
    • 104516-56-5
    • 4-(5-Methyl-1,2-oxazol-3(2H)-ylidene)cyclohexa-2,5-dien-1-one
    • Inchi: 1S/C10H9NO2/c1-7-6-10(11-13-7)8-2-4-9(12)5-3-8/h2-6,12H,1H3
    • InChI Key: GFMDXDJEIFOOOD-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C2C=CC(=CC=2)O)=N1

Computed Properties

  • Exact Mass: 175.06337
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26
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